Cas no 15446-15-8 (Acetic acid,2-[(4-chlorophenyl)thio]-, methyl ester)
![Acetic acid,2-[(4-chlorophenyl)thio]-, methyl ester structure](https://ossimg.kuujia.com/scimg/15500/15446-15-8x500.png)
15446-15-8 structure
Product Name:Acetic acid,2-[(4-chlorophenyl)thio]-, methyl ester
CAS No:15446-15-8
MF:C9H9ClO2S
MW:216.684560537338
CID:152025
PubChem ID:246210
Update Time:2025-04-19
Acetic acid,2-[(4-chlorophenyl)thio]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[(4-chlorophenyl)thio]-, methyl ester
- methyl 2-(4-chlorophenyl)sulfanylacetate
- METHYL 2-(4-CHLOROPHENYLTHIO)ACETATE
- methyl 2-[(4-chlorophenyl)thio]acetate
- methyl 4-chlorophenylthioacetate
- NSC-58868
- AKOS008909427
- Methyl2-(4-chlorophenylthio)acetate
- SCHEMBL15549840
- NSC58868
- DTXSID40934991
- Methyl [(4-chlorophenyl)sulfanyl]acetate
- METHYL 2-[(4-CHLOROPHENYL)SULFANYL]ACETATE
- 15446-15-8
-
- MDL： MFCD00018665
- Inchi： 1S/C9H9ClO2S/c1-12-9(11)6-13-8-4-2-7(10)3-5-8/h2-5H,6H2,1H3
- InChI Key： LBSLGCXURMKUAO-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)SCC(=O)OC
Computed Properties
- Exact Mass: 216.00100
- Monoisotopic Mass: 216.0011784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 51.60000
- LogP: 2.60510
Acetic acid,2-[(4-chlorophenyl)thio]-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AF19443-250mg |
methyl 2-(4-chlorophenyl)sulfanylacetate |
15446-15-8 | 99% | 250mg |
$75.00 | 2024-04-20 | |
| A2B Chem LLC | AF19443-1g |
methyl 2-(4-chlorophenyl)sulfanylacetate |
15446-15-8 | 99% | 1g |
$150.00 | 2024-04-20 | |
| A2B Chem LLC | AF19443-5g |
methyl 2-(4-chlorophenyl)sulfanylacetate |
15446-15-8 | 99% | 5g |
$590.00 | 2024-04-20 | |
| A2B Chem LLC | AF19443-25g |
methyl 2-(4-chlorophenyl)sulfanylacetate |
15446-15-8 | 99% | 25g |
$1995.00 | 2024-04-20 | |
| 1PlusChem | 1P00B5F7-250mg |
methyl 2-(4-chlorophenyl)sulfanylacetate |
15446-15-8 | 99% | 250mg |
$110.00 | 2025-02-25 | |
| 1PlusChem | 1P00B5F7-1g |
methyl 2-(4-chlorophenyl)sulfanylacetate |
15446-15-8 | 99% | 1g |
$193.00 | 2025-02-25 | |
| 1PlusChem | 1P00B5F7-5g |
methyl 2-(4-chlorophenyl)sulfanylacetate |
15446-15-8 | 99% | 5g |
$704.00 | 2025-02-25 | |
| 1PlusChem | 1P00B5F7-25g |
methyl 2-(4-chlorophenyl)sulfanylacetate |
15446-15-8 | 99% | 25g |
$2319.00 | 2025-02-25 | |
| Crysdot LLC | CD12138357-25g |
Methyl 2-(4-chlorophenylthio)acetate |
15446-15-8 | 95+% | 25g |
$356 | 2024-07-23 |
Acetic acid,2-[(4-chlorophenyl)thio]-, methyl ester Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
15446-15-8 (Acetic acid,2-[(4-chlorophenyl)thio]-, methyl ester) Related Products
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